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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094 Get Quote

Chemical Structure and Formula
Sucrose, 6'-laurate, also known as 6'-O-Lauroylsucrose, is a monoester of sucrose and lauric

acid. In this specific regioisomer, the lauroyl group is esterified at the 6' position of the fructose

moiety of the sucrose molecule.

Chemical Formula: C₂₄H₄₄O₁₂[1]

IUPAC Name: [(2R,3S,4S,5R)-2-[[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-2-

methyloxolan-2-yl]oxymethyl]-6-(hydroxymethyl)oxane-3,4,5-triol] dodecanoate

Synonyms: 6'-O-Lauroylsucrose, GEE2CQJ4ZY[1]

Below is a two-dimensional representation of the chemical structure of Sucrose, 6'-laurate.
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Starting Materials
Synthesis Protocol

Sucrose (powder)

Add Sucrose Powder

Vinyl Laurate

Solvent Mix (tert-amyl alcohol/DMSO/water)
Mix Vinyl Laurate and Solvents

Protex 6L Enzyme

Add Protex 6L Enzyme Incubate at 43°C Sucrose Monolaurate Product
9h, 98% conversion
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Mix Sucrose, KOH,
and Magnesium Stearate

Heat at 100°C for 1h

Dry under vacuum for 1h

Add Methyl Laurate

Heat at 125-135°C for 4h
under vacuum

Sucrose Laurate Product

Methanol stripped
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Sucrose Laurate Isomers
(6- and 6'-)

MALDI-TOF MS Orbitrap HRMSESI-MS/MS

Different Fragmentation
Pathways

Accurate Mass
Confirmation

Glycosidic Bond
Stability Difference

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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